Cas no 941983-27-3 (N-4-methyl-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide)

• Product Name: N-4-methyl-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide
• CAS No: 941983-27-3
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 5503322
• Update Time: 2025-06-10

N-4-methyl-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]thiophene-2-sulfonamide
• N-4-methyl-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide

• Inchi： 1S/C16H18N2O3S2/c1-12-7-8-13(17-23(20,21)16-6-4-10-22-16)11-14(12)18-9-3-2-5-15(18)19/h4,6-8,10-11,17H,2-3,5,9H2,1H3
• InChI Key： YEDPRHWDEQXVQD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C)C(N3CCCCC3=O)=C2)(=O)=O)SC=CC=1

Additional information on N-4-methyl-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide

Recent Advances in the Study of N-4-methyl-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide (CAS: 941983-27-3)

The compound N-4-methyl-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide (CAS: 941983-27-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been investigated for its role as a modulator of specific biological pathways, particularly in the context of kinase inhibition and its implications for cancer therapy. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit certain kinases involved in cell proliferation and survival. Structural analyses have revealed that the sulfonamide moiety and the oxopiperidinyl group are critical for binding to the ATP-binding site of target kinases, thereby disrupting their activity. This specificity makes it a promising candidate for targeted therapy, with reduced off-target effects compared to broader kinase inhibitors.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth in various cancer models, including breast and lung cancer. Notably, its pharmacokinetic profile shows favorable oral bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. Researchers have also explored its potential in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing potential side effects. Ongoing research is focused on structural modifications to enhance its binding affinity and reduce toxicity. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects, which will be a critical step in its development as a viable treatment option.

In conclusion, N-4-methyl-3-(2-oxopiperidin-1-yl)phenylthiophene-2-sulfonamide represents a significant advancement in the field of kinase-targeted therapies. Its unique structural features and promising preclinical data highlight its potential as a novel therapeutic agent. Future research will be pivotal in translating these findings into clinical applications, addressing the unmet needs in cancer treatment.